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Compound of Interest

Compound Name: 5'''-O-Feruloyl complanatoside B

Cat. No.: B12407783

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the current understanding and suggested

protocols for investigating the anti-cancer properties of 5'''-O-Feruloyl complanatoside B, a

key flavonoid isolated from Astragalus complanatus. Due to the limited availability of studies on

the isolated compound, the data and protocols presented here are largely based on research

conducted with total flavonoid extracts from Astragalus complanatus (FAC), of which 5'''-O-
Feruloyl complanatoside B is a significant component.

Introduction
5'''-O-Feruloyl complanatoside B is a flavonoid glycoside found in Semen Astragali

Complanati, the seeds of Astragalus complanatus.[1][2][3] Flavonoids from this plant have

demonstrated potential anti-cancer activities, including the induction of apoptosis (programmed

cell death) in various cancer cell lines.[4][5] Research on total flavonoid extracts from

Astragalus complanatus (FAC) has shown inhibitory effects on the proliferation of breast cancer

cells in a dose-dependent manner.[6][7] The proposed mechanism of action involves the

regulation of key proteins in the apoptotic signaling pathway.[6][7]
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Data Presentation
While specific quantitative data for 5'''-O-Feruloyl complanatoside B is not readily available in

the public domain, the following tables represent the type of data that would be generated in

cytotoxicity and apoptosis studies. The values presented are hypothetical and based on the

observed activity of total flavonoid extracts from Astragalus complanatus (FAC).

Table 1: Cytotoxicity of Flavonoid Extract from Astragalus complanatus (FAC) in Human Cancer

Cell Lines

Cell Line Cancer Type Assay
Incubation
Time (h)

IC50 (µg/mL) -
Representative
Values

MCF-7
Breast

Adenocarcinoma
CCK-8 48 50

MDA-MB-231
Breast

Adenocarcinoma
CCK-8 48 75

HepG2
Hepatocellular

Carcinoma
MTT 72 100

Note: IC50 values are representative and intended for illustrative purposes. Actual values for

5'''-O-Feruloyl complanatoside B may vary.

Table 2: Effect of Flavonoid Extract from Astragalus complanatus (FAC) on Apoptosis-Related

Protein Expression in Breast Cancer Cells

Treatment
Bcl-2 Expression
(Fold Change)

Caspase-9
Expression (Fold
Change)

FAK Expression
(Fold Change)

Control 1.0 1.0 1.0

FAC (50 µg/mL) ↓ 0.6 ↑ 1.8 ↓ 0.7

FAC (100 µg/mL) ↓ 0.3 ↑ 2.5 ↓ 0.4
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Note: Data is illustrative and based on Western blot analysis from studies on FAC.[6][7]

Experimental Protocols
The following are detailed protocols for key experiments to assess the anti-cancer effects of

5'''-O-Feruloyl complanatoside B.

Cell Viability Assay (MTT Assay)
This protocol is for determining the cytotoxic effects of 5'''-O-Feruloyl complanatoside B on

cancer cells.

Materials:

Cancer cell lines (e.g., MCF-7, MDA-MB-231, HepG2)

5'''-O-Feruloyl complanatoside B (stock solution in DMSO)

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

Microplate reader

Protocol:

Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete

medium.

Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

Prepare serial dilutions of 5'''-O-Feruloyl complanatoside B in culture medium.
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Remove the medium from the wells and add 100 µL of the diluted compound solutions.

Include a vehicle control (DMSO) and a blank (medium only).

Incubate for 24, 48, or 72 hours.

Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the cell viability as a percentage of the vehicle control and determine the IC50

value.

Apoptosis Assay (Annexin V-FITC/PI Staining)
This protocol is for quantifying the induction of apoptosis by 5'''-O-Feruloyl complanatoside
B.

Materials:

Cancer cell lines

6-well plates

5'''-O-Feruloyl complanatoside B

Annexin V-FITC Apoptosis Detection Kit

Flow cytometer

Protocol:

Seed cells in 6-well plates and treat with various concentrations of 5'''-O-Feruloyl
complanatoside B for 24 or 48 hours.

Harvest the cells by trypsinization and wash with cold PBS.
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Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell

suspension.

Incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis
This protocol is for detecting changes in the expression of apoptosis-related proteins.

Materials:

Cancer cell lines

6-well plates

5'''-O-Feruloyl complanatoside B

RIPA lysis buffer with protease inhibitors

BCA Protein Assay Kit

SDS-PAGE gels

PVDF membrane

Primary antibodies (e.g., anti-Bcl-2, anti-Caspase-9, anti-FAK, anti-β-actin)

HRP-conjugated secondary antibodies

ECL detection reagent

Chemiluminescence imaging system
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Protocol:

Treat cells with 5'''-O-Feruloyl complanatoside B as described for the apoptosis assay.

Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

Denature equal amounts of protein by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% non-fat milk in TBST for 1 hour.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at

room temperature.

Detect the protein bands using an ECL reagent and an imaging system.

Quantify the band intensities and normalize to a loading control like β-actin.

Visualizations
The following diagrams illustrate the experimental workflow and a proposed signaling pathway

for the anti-cancer activity of flavonoids from Astragalus complanatus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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